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Compound of Interest

Ethyl 2-
Compound Name:
oxocyclopentanecarboxylate

cat. No.: B1210532

Technical Support Center: Ethyl 2-
oxocyclopentanecarboxylate

This guide provides essential information for the safe handling and disposal of Ethyl 2-
oxocyclopentanecarboxylate, addressing common questions and concerns encountered by
researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Ethyl 2-oxocyclopentanecarboxylate?

Al: Ethyl 2-oxocyclopentanecarboxylate is classified as a combustible liquid[1][2][3]. It can
also cause skin and eye irritation[1][4]. Some sources suggest it may cause respiratory
irritation[1]. Vapors may be toxic, as is skin contact[5].

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, it is essential to wear appropriate PPE. This includes safety glasses with
side shields or chemical goggles, protective gloves, and a lab coat[6]. If there is a risk of
inhalation, a dust mask (type N95, US) or an ABEK (EN14387) respirator filter should be used.

Q3: What are the proper storage conditions for Ethyl 2-oxocyclopentanecarboxylate?
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A3: Store the compound in its original, tightly sealed container in a cool, dry, and well-ventilated
area[3][6]. It should be kept away from incompatible materials such as strong oxidizing agents,
strong acids, strong bases, and strong reducing agents[2][6]. Keep away from heat, sparks,
open flames, and hot surfaces[2][3].

Q4: How should | handle a small spill of Ethyl 2-oxocyclopentanecarboxylate?

A4: For small spills, immediately clean up the material. Avoid breathing vapors and ensure no
contact with skin and eyes by using appropriate protective equipment[6][7]. Contain and absorb
the spill with an inert material such as sand, earth, or vermiculite. The absorbed material should
then be placed in a suitable, labeled container for waste disposal[6][7].

Q5: What is the procedure for a large spill?

A5: In the event of a large spill, which is considered a moderate hazard, the area should be
cleared of all personnel, and you should move upwind[6][7]. Alert emergency responders and
inform them of the location and nature of the hazard[6]. Wear a breathing apparatus and
protective gloves[6][7]. Prevent the spillage from entering drains or water courses. If it is safe to
do so, stop the leak. Contain the spill using sand, earth, or vermiculite. Collect any recoverable
product into labeled containers for recycling. The remaining product should be absorbed, and
the solid residues sealed in labeled drums for disposal[6][7].

Q6: How do | dispose of waste Ethyl 2-oxocyclopentanecarboxylate?

A6: All waste must be handled in accordance with local, state, and federal regulations[6]. If the
material is unused and uncontaminated, it may be possible to recycle it through filtration,
distillation, or other means[6]. For contaminated material, disposal in a chemical incinerator
equipped with an afterburner and scrubber system may be an option[3]. Always consult your
local and regional authorities for specific disposal requirements[3].

Summary of Chemical and Physical Properties
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Property Value

Molecular Formula CsH1203[1][5][8]1[9]

Molecular Weight 156.18 g/mol [1][5][9]

Appearance Clear colorless to light yellow liquid[1][8]

Boiling Point 102-104 °C at 11 mmHg[5]

Density 1.054 g/mL at 25 °C[5][6]

Flash Point 77 °C/170.6 °F (closed cup)[2]

Solubility Does not mix well with water[6]. Soluble in
organic solvents[8].

CAS Number 611-10-9[1][2][5][8][°]

Experimental Workflow: Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of Ethyl 2-oxocyclopentanecarboxylate
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Caption: Workflow for the safe handling and disposal of Ethyl 2-
oxocyclopentanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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